Cas no 108414-60-4 (2-Propenoic acid,2-[(1-oxobutyl)amino]-, methyl ester)
108414-60-4 structure
Product Name:2-Propenoic acid,2-[(1-oxobutyl)amino]-, methyl ester
CAS No:108414-60-4
MF:C8H13NO3
MW:171.193722486496
CID:128017
Update Time:2024-01-25
2-Propenoic acid,2-[(1-oxobutyl)amino]-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid,2-[(1-oxobutyl)amino]-, methyl ester
- 2-Propenoic acid, 2-[(1-oxobutyl)amino]-, methyl ester
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- Inchi: 1S/C8H13NO3/c1-4-5-7(10)9-6(2)8(11)12-3/h2,4-5H2,1,3H3,(H,9,10)
- InChI Key: YHFRSPZIKJPVNB-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C(NC(=O)CCC)=C
Computed Properties
- Exact Mass: 171.08959
- Monoisotopic Mass: 171.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.4A^2
Experimental Properties
- Density: 1.038±0.06 g/cm3(Predicted)
- Boiling Point: 329.8±34.0 °C(Predicted)
- PSA: 55.4
- pka: 13.12±0.46(Predicted)
2-Propenoic acid,2-[(1-oxobutyl)amino]-, methyl ester Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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